Cas no 1806252-98-1 (2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806252-98-1
• MF: C₉H₆BrF₃INO₃
• MW: 439.952524662018
• CID: 4813731
• Update Time: 2025-10-28

2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H6BrF3INO3/c10-2-6-4(1-7(16)17)8(5(14)3-15-6)18-9(11,12)13/h3H,1-2H2,(H,16,17)
• InChI Key： YVHMWKPMEQPYII-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CBr)C(=C1OC(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Guide to 2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806252-98-1)

2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806252-98-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical research and organic synthesis. This compound features a unique combination of functional groups, including a bromomethyl moiety, an iodo substituent, and a trifluoromethoxy group, making it a versatile intermediate for drug discovery and material science. Researchers and industry professionals often search for this compound due to its potential in developing novel therapeutic agents and its role in cross-coupling reactions.

The molecular structure of 2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806252-98-1) offers multiple reactive sites, enabling diverse chemical transformations. The presence of the bromomethyl group allows for nucleophilic substitution reactions, while the iodo substituent facilitates palladium-catalyzed couplings, such as Suzuki or Sonogashira reactions. These properties make it invaluable for constructing complex molecular architectures, particularly in the synthesis of heterocyclic compounds and bioactive molecules.

In pharmaceutical research, 2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806252-98-1) is frequently explored for its potential in designing kinase inhibitors and antiviral agents. The trifluoromethoxy group enhances the metabolic stability of drug candidates, a feature highly sought after in modern medicinal chemistry. Recent studies have highlighted its utility in targeting protein-protein interactions, a hot topic in drug development due to its relevance in treating cancers and neurodegenerative diseases.

The compound's acetic acid moiety further expands its applicability, enabling conjugation with other molecules through amide or ester linkages. This characteristic is particularly useful in prodrug design and bioconjugation, where researchers aim to improve drug delivery and bioavailability. As the demand for precision medicine grows, intermediates like 2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806252-98-1) are gaining attention for their role in creating targeted therapies.

From a synthetic chemistry perspective, this compound is often discussed in forums and publications related to organohalogen chemistry and fluorinated building blocks. The incorporation of fluorine atoms and halogen substituents is a trending topic due to their ability to modulate the physicochemical properties of molecules. Researchers frequently inquire about optimized synthetic routes for 2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806252-98-1), seeking methods that improve yield and purity while minimizing environmental impact.

In material science, 2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806252-98-1) has shown promise in the development of organic electronic materials. Its electron-withdrawing groups contribute to tuning the electronic properties of conjugated systems, making it relevant for OLEDs and organic semiconductors. This aligns with the growing interest in sustainable and flexible electronics, a sector experiencing rapid innovation.

Quality control and analytical characterization of 2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806252-98-1) are critical for ensuring its performance in research applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. Suppliers and researchers often emphasize the importance of certificates of analysis (CoA) when procuring this compound, reflecting the industry's focus on reproducibility and reliability.

The market for 2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806252-98-1) is influenced by trends in pharmaceutical outsourcing and custom synthesis. With increasing demand for specialized intermediates, manufacturers are scaling up production while maintaining stringent quality standards. Discussions about supply chain resilience and green chemistry practices are also shaping how this compound is sourced and utilized in industrial settings.

In summary, 2-(Bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806252-98-1) represents a critical building block in modern chemistry, bridging gaps between drug discovery, material science, and sustainable synthesis. Its multifaceted applications and relevance to cutting-edge research ensure its continued importance in scientific and industrial communities. Researchers and suppliers alike benefit from staying updated on the latest advancements and applications related to this versatile compound.